Cas no 76508-35-5 (Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I))

Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I) Properties

Names and Identifiers

• Isopropyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide (Piroxicam Impurity I)
• Isopropyl 4-Hydroxy-
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1λ⁶,2-benzothiazine-3-carboxylate
• 1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• UNII-4M96S498HZ
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic acid 1-methylethyl ester 1,1-dioxide
• NSC 642708
• Piroxicam impurity I [EP]
• 2H-1,2-Benzothiazine-3-carboxylic acid, 4-hydroxy-, 1-methylethyl ester, 1,1-dioxide
• KCSORUCCHDBUFQ-UHFFFAOYSA-N
• Q27260096
• SCHEMBL10564755
• isopropyl 4-hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide
• NCI60_014451
• 76508-35-5
• CHEMBL1987103
• (Piroxicam Impurity I)
• 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylic Acid 1-Methylethyl Ester 1,1-Dioxide;1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide
• Isopropyl 4-hydroxy-2H-benzo[e][1,2]thiazine-3-carboxylate 1,1-dioxide
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1,2-benzothiazine-3-carboxylate
• PIROXICAM IMPURITY I [EP IMPURITY]
• 4M96S498HZ
• DTXSID40227315
• NSC-642708
• Piroxicam EP Impurity I
• 1-Methylethyl 4-Hydroxy-2H-1,2-benzothiazine-3-carboxylate 1,1-Dioxide; Piroxicam Imp. I (EP); Piroxicam Impurity I
• FT-0670499
• 4-Hydroxy-1,1-dioxo-1,2-dihydro-1lambda*6*-benzo[e][1,2]thiazine-3-carboxylic acid isopropyl ester
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1lambda6,2-benzothiazine-3-carboxylate
• Piroxicam Impurity I
• PIROXICAM IMPURITY I (EP IMPURITY)
• DTXCID40149806
• propan-2-yl 4-hydroxy-1,1-dioxo-2H-1lambda,2-benzothiazine-3-carboxylate
• AP-312/40633643
• +Expand

• InChIKey： KCSORUCCHDBUFQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H13NO5S/c1-7(2)18-12(15)10-11(14)8-5-3-4-6-9(8)19(16,17)13-10/h3-7,13-14H,1-2H3
• SMILES： CC(C)OC(=O)C1=C(C2=CC=CC=C2S(=O)(=O)N1)O

Computed Properties

• Exact Mass: 283.05100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 283.05144369g/mol
• Heavy Atom Count: 19
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Experimental Properties

• LogP: 2.56630
• PSA: 101.08000
• Melting Point: 170 ºC (ethanol )
• Solubility: Very slightly soluble (0.25 g/l) (25 º C),
• Density: 1.444±0.06 g/cm3 (20 ºC 760 Torr),